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Compound of Interest

Compound Name: FF-10101

Cat. No.: B607442

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Handling and Disposal of the Potent FLT3 Inhibitor, FF-10101.

This document provides immediate, essential safety protocols and logistical plans for the
handling and disposal of FF-10101, a potent, irreversible Fms-like tyrosine kinase 3 (FLT3)
inhibitor. Given that a specific Safety Data Sheet (SDS) for FF-10101 is not publicly available,
this guidance is based on the established best practices for handling potent, powdered small
molecule kinase inhibitors and data extrapolated from SDSs of structurally and functionally
similar compounds.

Disclaimer: The information provided herein is intended for research use only by qualified
professionals and should supplement, not replace, a thorough risk assessment and adherence
to your institution's specific environmental health and safety (EHS) guidelines.

Immediate Safety and Handling Plan

FF-10101 is a potent compound intended for research use only and should be handled with
caution in a laboratory setting equipped for handling hazardous chemicals.

Engineering Controls:

e Primary Containment: All handling of solid FF-10101, including weighing and initial
solubilization, must be conducted in a certified chemical fume hood, a ventilated balance
enclosure, or a glove box to prevent inhalation of airborne particles.
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e Ventilation: Ensure adequate general laboratory ventilation.

Personal Protective Equipment (PPE): A risk assessment should guide the selection of PPE for
specific procedures. The following table outlines the recommended PPE for handling FF-
10101.

Recommended Personal
Activity Protective Equipment Rationale
(PPE)

- Full-face respirator or a half-

mask respirator with P100 (or o o
. _ High risk of aerosolization and
equivalent) cartridges- ) )
o ] ) ] ) inhalation of the potent
Weighing and Dispensing Chemical splash goggles (if )
) ) ] powder. Full respiratory
(Solid Form) not using a full-face respirator)- ) )
) o protection and double gloving
Disposable lab coat with tight ) ) )
. ) provide maximum protection.
cuffs- Two pairs of chemical-

resistant nitrile gloves

- Chemical fume hood- Safety

) ) glasses with side shields or Reduced risk of aerosolization,
Solution Preparation and ) ] i
chemical splash goggles- Lab but protection against splashes

Handling ) ; o )

coat- Chemical-resistant nitrile iS necessary.

gloves

- Biological safety cabinet (if Standard cell culture PPE to
Cell Culture and In Vitro working with cell lines)- Lab prevent both contamination of
Assays coat- Safety glasses- Nitrile the experiment and personal

gloves exposure.

Hazard Profile of Similar Irreversible Kinase
Inhibitors

The following table summarizes the hazard classifications for commercially available
irreversible kinase inhibitors. This data should be considered indicative of the potential hazards
of FF-10101.
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Hazard Category

Ibrutinib[1][2][3]

Afatinib[4][5]

Neratinib[6][7]

o Harmful if Harmful if Harmful if
Acute Oral Toxicity
swallowed[1][2][3] swallowed[4] swallowed[7]
Skin Causes skin Causes skin o
) o o S Causes skin irritation
Corrosion/Irritation irritation[2] irritation[5]

Serious Eye

Damage/Irritation

Causes serious eye
irritation[1][2]

Causes serious eye

irritation[4]

Causes serious eye

irritation[6]

Respiratory Irritation

May cause respiratory
irritation[1][2]

May cause respiratory

irritation[5]

May cause respiratory

irritation[6]

Reproductive Toxicity

May damage fertility
or the unborn child[1]

[2](3]

Suspected of
damaging fertility or
the unborn child[4]

May damage fertility
or the unborn child[7]

Specific Target Organ
Toxicity (Repeated

Exposure)

May cause damage to
organs through
prolonged or repeated

exposure[3]

Causes damage to
organs through
prolonged or repeated

exposure[4]

Not classified

Experimental Protocol: In Vitro Cell Viability (MTT)
Assay for FF-10101

This protocol outlines a common method for determining the cytotoxic effects of a kinase

inhibitor on cancer cell lines.

Objective: To determine the half-maximal inhibitory concentration (IC50) of FF-10101 in a

relevant cancer cell line (e.g., MV4-11, a human AML cell line with an FLT3-ITD mutation).

Materials:

e FF-10101 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

e MV4-11 cells
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e RPMI-1640 cell culture medium supplemented with 10% Fetal Bovine Serum (FBS) and 1%
Penicillin-Streptomycin

o Phosphate Buffered Saline (PBS)

e Trypsin-EDTA

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

o 96-well cell culture plates

o Multichannel pipette

» Plate reader capable of measuring absorbance at 570 nm

Procedure:

e Stock Solution Preparation:

o In a chemical fume hood, prepare a 10 mM stock solution of FF-10101 in anhydrous
DMSO.

o Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and
store at -20°C or -80°C.

o Cell Seeding:

[e]

Culture MV4-11 cells to 70-80% confluency.

o

Harvest the cells and perform a cell count to ensure viability is greater than 90%.

[¢]

Seed the cells into a 96-well plate at a density of 5,000 to 10,000 cells per well in 100 pL
of complete medium.

[¢]

Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2.

e Compound Treatment:
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o Prepare serial dilutions of FF-10101 from the stock solution in complete medium to
achieve the desired final concentrations (e.g., a range from 0.1 nM to 10 uM is a
reasonable starting point).

o Include a vehicle control (medium with the highest concentration of DMSO used in the
dilutions) and a no-cell control (medium only).

o Carefully remove the medium from the wells and add 100 pL of the medium containing the
different concentrations of FF-10101.

o Incubate the plate for 72 hours.

e MTT Assay:

[¢]

Add 10 pL of MTT solution to each well and incubate for 4 hours.

[e]

Carefully remove the medium containing MTT.

o

Add 100 pL of DMSO to each well to dissolve the formazan crystals.

[¢]

Gently shake the plate for 10 minutes to ensure complete dissolution.

o Data Analysis:

[e]

Measure the absorbance of each well at 570 nm using a plate reader.

o

Subtract the average absorbance of the no-cell control wells from all other readings.

[¢]

Calculate the percentage of cell viability relative to the vehicle-treated control.

o

Plot the percent viability against the logarithm of the FF-10101 concentration and use non-
linear regression analysis to determine the IC50 value.

Operational and Disposal Plans

A clear and concise plan for the handling and disposal of FF-10101 is critical to ensure
laboratory safety and environmental compliance.
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PPE Selection Workflow for Handling FF-10101

Start: Handling FF-10101

Assess Physical Form

Powder Solution

Solid (Powder) Liquid (Solution)
Weighing/Dispensing Solution Preparation Cell Culture/Assays
N

High-Risk PPE: Medium-Risk PPE: Low-Risk PPE:
- Full-face respirator or half-mask w/ P100 - Fume Hood - Biosafety Cabinet
- Goggles (if no full-face) - Safety glasses/goggles - Lab coat
- Disposable lab coat - Lab coat

- Safety glasses
- Double nitrile gloves - Nitrile gloves - Nitrile gloves

Click to download full resolution via product page
PPE selection workflow for FF-10101 handling.

Disposal Plan:

All waste generated from the handling of FF-10101 must be treated as hazardous chemical

waste.

¢ Solid Waste:
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o Unused or expired FF-10101 powder must be disposed of in its original container or a
clearly labeled, sealed container as hazardous chemical waste.

o Contaminated materials such as weigh paper, pipette tips, and empty vials should be
collected in a designated, labeled hazardous waste container.

e Liquid Waste:

o Unused stock solutions and experimental solutions containing FF-10101 should be
collected in a sealed, clearly labeled hazardous liquid waste container. Do not dispose of
down the drain.

e Contaminated PPE:

o All disposable PPE, including gloves, lab coats, and respirator cartridges, that have come
into contact with FF-10101 should be collected in a sealed bag and disposed of as
hazardous waste.

e Spill Management:

o

In case of a spill, evacuate the area and notify your institution's EHS department
immediately.

o For small spills of powder, gently cover with an absorbent material and carefully collect
into a hazardous waste container. Avoid raising dust.

o For liquid spills, absorb with a spill pillow or other absorbent material and collect into a
hazardous waste container.

o Decontaminate the spill area with an appropriate solvent (e.g., 70% ethanol) and dispose
of all cleaning materials as hazardous waste.
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Disposal Plan for FF-10101 Waste

Waste Generation
(FF-10101)

Identify Waste Type

/

Solid Waste Liquid Waste Contaminated PPE

(Unused powder, contaminated labware) (Stock solutions, experimental solutions) (Gloves, lab coat)
Collect in labeled, sealed Collect in labeled, sealed Collect in sealed bag for
hazardous solid waste container hazardous liquid waste container hazardous waste disposal

Arrange for disposal through
Institutional EHS

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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FF-10101]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607442#personal-protective-equipment-for-handling-
ff-10101]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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